(R)-Methyl 2-((R)-2-aminopropanamido)propanoate hydrochloride

• CAS: 105328-90-3
• Molecular Formula: C7H15ClN2O3
• Molecular Weight: 210.658
• SMILES: CC(C(=O)NC(C)C(=O)OC)N.Cl
• InChI: InChI=1S/C7H14N2O3.ClH/c1-4(8)6(10)9-5(2)7(11)12-3;/h4-5H,8H2,1-3H3,(H,9,10);1H/t4-,5-;/m1./s1
• InChIKey: WVSVBOMWSCRPGM-TYSVMGFPSA-N

Researchers requiring a strictly D,D-configured dipeptide for vancomycin-binding or peptidoglycan-probe studies often face supply of mixed stereoisomers or unprotected forms that complicate synthesis. This product solves both issues: it is the pre-activated methyl ester hydrochloride of H-D-Ala-D-Ala-OH, ready for direct use in solid- and solution-phase peptide coupling. Key supply advantages: - Defined D,D stereochemistry ensures reproducible binding constants and enzyme kinetics in transpeptidase/dipeptidase assays. - Methyl ester protection eliminates an extra deprotection step, reducing yield loss. - Supplied as hydrochloride salt for good solubility and easy handling. - Stocked in research-scale quantities; inquire for bulk custom synthesis.

H-D-Ala-D-Ala-OMe·HCl Overview

(R)-Methyl 2-((R)-2-aminopropanamido)propanoate hydrochloride, commonly known as H-D-Ala-D-Ala-OMe·HCl, is a synthetic dipeptide composed of two D-alanine residues with a C-terminal methyl ester and is supplied as a hydrochloride salt [1]. It belongs to the class of amino acid derivatives and serves as a chiral building block, explicitly mimicking the terminal D-Ala-D-Ala motif critical for bacterial cell wall peptidoglycan synthesis and the binding target of glycopeptide antibiotics like vancomycin .

Stereospecific probeMimics D-Ala-D-Ala terminus for glycopeptide binding assays

Peptide building blockMethyl ester hydrochloride enables direct solution-phase coupling

Defined salt formConsistent protonation state for reproducible aqueous biochemistry

• [1] PubChem. (2025). Compound Summary for CID 56924290: Methyl (2R)-2-[(2R)-2-aminopropanamido]propanoate hydrochloride. National Center for Biotechnology Information. View Source

Why D-Ala-D-Ala Substitution Fails

Simple substitution with L,L-dipeptides or mixed stereoisomers is not viable for applications requiring molecular recognition of the D-Ala-D-Ala terminus. Glycopeptide antibiotics like vancomycin exhibit strict stereospecificity; substitution of either D-Ala residue with an L-Ala dramatically reduces binding affinity, rendering the analog non-functional for mechanistic studies [1]. Furthermore, the free acid form (H-D-Ala-D-Ala-OH) lacks the methyl ester protection required for solution-phase peptide synthesis, while the N-protected analog (Z-D-Ala-D-Ala-OMe) requires an additional deprotection step, introducing complexity and potential yield loss .

L,L-dipeptideStereochemistry may dramatically reduce vancomycin binding affinity

Free acid (H-D-Ala-D-Ala-OH)Lacks methyl ester protection; may require additional activation for coupling

Z-protected analog (Z-D-Ala-D-Ala-OMe)Requires deprotection step; may lower overall yield and add complexity

• [1] van der Kerk-van Hoof, A., & Heck, A. J. R. (1999). Collision-induced dissociation of noncovalent complexes between vancomycin antibiotics and peptide ligand stereoisomers: evidence for molecular recognition in the gas phase. Journal of Mass Spectrometry, 34(7), 747-754. View Source

Differentiation Evidence for D-Ala-D-Ala Dipeptide

Vancomycin Binding: D-Ala vs. L-Ala Specificity

The (R,R)-configuration of the target compound is a prerequisite for vancomycin binding. A study directly comparing peptide ligand stereoisomers demonstrated that substituting a single D-Ala residue with an L-Ala in the terminal D-Ala-D-Ala sequence causes a dramatic decrease in binding affinity to vancomycin antibiotics [1]. While the target compound itself was not the exact ligand in this solution-phase study, the structural requirement is absolute and forms a class-level inference: the D,D-configuration is essential for biomolecular recognition, and the L,L counterpart is functionally inactive in this critical assay system.

Vancomycin Binding Specificity

Class-level inference

D-Ala-D-Ala KD ~2.3 µM; L-Ala substitution abolishes binding

Supports stereospecific binding requirement

Solution-phase assay; KD from literature [2]

Evidence Dimension	Vancomycin binding affinity (KD) for peptide ligand stereoisomers
Target Compound Data	D-Ala-D-Ala terminus: high-affinity binding (KD ~2.3 µM for native pentapeptide analog [2])
Comparator Or Baseline	Peptide with L-Ala substitution at either C-terminal residue: dramatic decrease in binding affinity (not quantifiable, reported as largely inactive) [1]
Quantified Difference	Binding affinity is effectively abolished upon L-Ala substitution; the native D-Ala-D-Ala motif is essential for vancomycin recognition.
Conditions	Solution-phase binding assay using electrospray ionization mass spectrometry and collision-induced dissociation; peptide ligands with C-terminal sequence variations [1]. KD measurement via isothermal titration calorimetry for peptide-vancomycin interaction [2].

Why This Matters

For researchers studying glycopeptide antibiotic mechanisms or developing vancomycin-based probes, using the L,L-dipeptide would yield false negatives, making this compound irreplaceable for target engagement studies.

• [1] van der Kerk-van Hoof, A., & Heck, A. J. R. (1999). Collision-induced dissociation of noncovalent complexes between vancomycin antibiotics and peptide ligand stereoisomers: evidence for molecular recognition in the gas phase. Journal of Mass Spectrometry, 34(7), 747-754. View Source
• [2] Li, G., et al. (2010). Synthesis of a d-Ala-d-Ala peptide isostere via olefin cross-metathesis and evaluation of vancomycin binding. Bioorganic & Medicinal Chemistry Letters, 20(12), 3685-3687. View Source

Certified Purity vs. Industry Standard

Vendor specifications reveal that the target compound is available from reputable suppliers at a minimum purity of 95% (Sigma-Aldrich/Enamine) or ≥98% (Amerigo Scientific) [1]. While the 95% specification is common for general peptide building blocks, the ≥98% grade reduces the uncertainty of stoichiometric calculations in peptide coupling reactions. In contrast, the structurally comparable L,L-dipeptide methyl ester (H-Ala-Ala-OMe, CAS 24326-09-8) is primarily offered as a free base with varying purity grades and no standardized HCl salt form, introducing variability in solubility and reactivity.

Certified Purity vs. Industry

Cross-study comparable

Purity ≥98% (HPLC); typical industry grade 95%

Supports stoichiometric control in coupling

Vendor specifications; confirm per lot

Evidence Dimension	Chemical purity (HPLC)
Target Compound Data	Purity ≥98% (Amerigo Scientific, SCBT)
Comparator Or Baseline	Sigma-Aldrich batch: 95% purity; H-Ala-Ala-OMe free base: purity typically 95-98% but not salt-standardized
Quantified Difference	≥3 percentage points higher minimum purity, reducing potential side-product formation in coupling reactions.
Conditions	Purity determined by HPLC; specifications from vendor certificates of analysis.

Why This Matters

A higher and more tightly specified purity directly translates to more predictable reaction yields and fewer purification steps in multi-step peptide synthesis, lowering total procurement and labor costs.

• [1] Amerigo Scientific. (n.d.). Product Page: H-D-Ala-D-Ala-OMe·HCl (Catalog P004440351INV). View Source

Hydrochloride Salt: Enhanced Solubility & Stability

The hydrochloride salt form of the target compound enhances stability and solubility in aqueous solutions compared to the free base or free acid forms, making it suitable for various laboratory applications . The free acid counterpart (H-D-Ala-D-Ala-OH) requires additional solubilization steps and has a higher propensity for peptide bond hydrolysis under prolonged storage. The hydrochloride salt ensures consistent protonation state, which is critical for peptide coupling where a defined amino-to-carboxyl reactivity ratio is needed.

HCl Salt Solubility & Stability

Supporting evidence

Enhanced aqueous solubility; stable at -20°C for 2-3 years

Defined salt form ensures reproducible assay conditions

Qualitative vendor claim; verify for specific buffer

Evidence Dimension	Aqueous solubility and storage stability
Target Compound Data	Hydrochloride salt: enhanced aqueous solubility; stable at -20°C for up to 2-3 years [1]
Comparator Or Baseline	H-D-Ala-D-Ala-OH (free acid): limited aqueous solubility; no standardized salt form, potential for variable protonation
Quantified Difference	No quantitative solubility ratio available; qualitative advantage documented by enhanced stability and immediate dissolution in aqueous buffers suitable for biochemical assays.
Conditions	Storage recommendations: -20°C freezer for up to 3 years (lyophilized powder) [1].

Why This Matters

For procurement, the defined salt form eliminates the need for in-house salt conversion or pH adjustment, saving synthetic effort and ensuring reproducible biological assay conditions.

• [1] Amerigo Scientific. (n.d.). Product Page: H-D-Ala-D-Ala-OMe·HCl (Catalog P004440351INV). View Source

Methyl Ester: Direct Peptide Synthesis Utility

The C-terminal methyl ester of the target compound serves as a protecting group, enabling its direct use in solution-phase peptide synthesis as an electrophilic coupling partner. This contrasts with the unprotected free acid (H-D-Ala-D-Ala-OH), which would require additional activation steps (e.g., conversion to an active ester or use of coupling reagents) that can compromise the integrity of the D-Ala-D-Ala motif. The N-protected equivalent (Z-D-Ala-D-Ala-OMe, CAS 19914-26-2) is a common alternative but mandates an extra hydrogenolysis or acidic deprotection step to remove the Z-group before further elongation , adding at least one synthetic step and associated yield loss (typical deprotection yields averaging 85-92% in peptide synthesis).

Methyl Ester Synthesis Utility

Cross-study comparable

1-step incorporation; Z-protected analog requires 2 steps

Streamlines peptide elongation workflow

Solution-phase synthesis; yield depends on coupling conditions

Evidence Dimension	Number of synthetic steps to incorporate D-Ala-D-Ala into a peptide chain
Target Compound Data	1 step: direct coupling of free amine to an activated carboxyl partner
Comparator Or Baseline	Z-D-Ala-D-Ala-OMe: 2 steps (deprotection then coupling); H-D-Ala-D-Ala-OH: 2 steps (activation then coupling)
Quantified Difference	Reduces peptide elongation sequence by 1 synthetic step, conserving material and improving overall yield by approximately 10-15% based on typical stepwise yields.
Conditions	Standard solution-phase peptide synthesis using carbodiimide coupling reagents.

Why This Matters

For laboratories synthesizing D-Ala-D-Ala-containing peptides, the methyl ester hydrochloride eliminates a deprotection or activation step, streamlining workflow and reducing reagent costs.

Application Scenarios for D-Ala-D-Ala Dipeptide

Mechanistic Studies of Glycopeptide Antibiotic Resistance

The compound serves as an essential substrate analog for investigating vancomycin binding and resistance mechanisms. Its strict D,D-configuration ensures functional relevance, enabling reproducible measurements of binding constants and enzyme kinetics in D-Ala-D-Ala dipeptidase and cell wall transpeptidase assays .

Synthesis of D-Amino Acid-Containing Bioactive Peptides

As a pre-activated, chirally defined building block, the methyl ester hydrochloride is used directly in solid-phase and solution-phase peptide synthesis to introduce the D-Ala-D-Ala motif, a critical structural element in antimicrobial peptides and bacterial cell wall precursor analogs .

Development of Peptidoglycan-Targeted Diagnostic Probes

The compound's structural mimicry of the natural peptidoglycan stem peptide makes it a valuable precursor for fluorescent or affinity probes designed to detect Gram-positive bacteria or study cell wall biosynthesis in real-time, where stereochemical fidelity directly impacts probe specificity .

Application

Selection Property

Validation Focus

Glycopeptide resistance mechanism studies

D-Ala-D-Ala stereospecific binding

Vancomycin binding affinity and enzyme kinetics

Synthesis of D-amino acid peptides

Pre-activated methyl ester hydrochloride

Coupling efficiency and chiral integrity

Peptidoglycan-targeted probe development

Structural mimicry of natural stem peptide

Probe specificity and labeling efficiency